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Compound of Interest

Compound Name: 1,2-Nonanediol

CAS No.: 42789-13-9

Cat. No.: B1661955

Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 1,2-Nonanediol: Refractive

Index and Density

Introduction
1,2-Nonanediol (CAS No: 42789-13-9) is a linear diol featuring hydroxyl groups on the first and

second carbon atoms of a nine-carbon chain. This molecular structure imparts both hydrophilic

(from the hydroxyl groups) and lipophilic (from the carbon chain) characteristics, making it a

versatile compound in various scientific and industrial applications. For researchers, scientists,

and drug development professionals, a precise understanding of its fundamental

physicochemical properties, such as refractive index and density, is paramount.

These parameters are not merely abstract values; they are critical identifiers for raw material

verification, cornerstones for formulation development, and key indicators of product purity and

consistency. In pharmaceutical applications, where 1,2-Nonanediol may function as a solvent,

humectant, or skin conditioning agent, these properties directly influence the stability, efficacy,

and sensory profile of the final product.[1][2] This guide provides a detailed examination of the
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refractive index and density of 1,2-Nonanediol, outlines authoritative methodologies for their

measurement, and explains the scientific rationale behind these experimental protocols.

Part 1: Physicochemical Data of 1,2-Nonanediol
The refractive index and density are intrinsic properties of a pure substance, but their values

are highly dependent on temperature. As temperature increases, the density of a liquid typically

decreases due to thermal expansion. Similarly, the refractive index also tends to decrease with

increasing temperature. Therefore, it is crucial to report these values with the corresponding

measurement temperature.

Below is a summary of the available physical property data for 1,2-Nonanediol. It is important

to note that some widely cited values are estimates and should be treated as such until verified

by rigorous, temperature-controlled experimentation.

Table 1: Physical Properties of 1,2-Nonanediol

Property Value Conditions Source

Molecular Formula C₉H₂₀O₂ - [3]

Molecular Weight 160.25 g/mol - [3]

Density 0.9526 g/cm³ Rough Estimate [3]

Refractive Index 1.4533 Estimate [3]

Boiling Point 155 °C at 17 mmHg [3]

Melting Point 36 °C - [3]

The dependence of these properties on temperature underscores the necessity for precise and

standardized measurement protocols, which are detailed in the following sections.

Part 2: Experimental Determination of Refractive
Index
Principle and Significance
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The refractive index (n) of a substance is a dimensionless number that describes how fast light

travels through it.[4][5] It is defined as the ratio of the speed of light in a vacuum to the speed of

light in the substance.[4][5] For quality control, the refractive index is a rapid and highly

accurate method for identifying a substance and assessing its purity. Any deviation from the

standard value can indicate the presence of impurities or a change in composition.

Authoritative Methodology: ASTM D1218
The standard test method for measuring the refractive index of hydrocarbon liquids, which is

applicable to transparent liquids like 1,2-Nonanediol, is outlined in ASTM D1218.[6][7] This

method can be performed using either a manual optical-mechanical refractometer (e.g., an

Abbé refractometer) or a modern automatic digital instrument.[4][6]

Experimental Protocol
Apparatus:

A high-precision refractometer (manual or digital) capable of reading to four decimal

places.

A constant temperature circulating bath, capable of maintaining the temperature of the

refractometer prisms within ±0.1 °C.

A monochromatic light source, typically a sodium lamp (589 nm), as the refractive index

varies with the wavelength of light.[5]

Calibration:

Before measurement, the instrument's accuracy must be verified using certified liquid

reference standards with known refractive indices at the measurement temperature.

If the reading differs from the certified value by more than 0.0001, the instrument must be

recalibrated according to the manufacturer's instructions.

Procedure:

1. Temperature Equilibration: Set the circulating bath to the desired measurement

temperature (e.g., 20 °C or 25 °C) and allow the refractometer prisms to fully equilibrate.
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This step is critical as temperature fluctuations are a primary source of error.

2. Sample Application: Ensure the prism surfaces are clean and dry. Apply a few drops of the

1,2-Nonanediol sample to the surface of the measuring prism.

3. Measurement (for Manual Refractometer): Close the prisms. Allow 1-2 minutes for the

sample to reach thermal equilibrium. Adjust the instrument to bring the dividing line

between the light and dark fields into sharp focus on the crosshairs of the eyepiece.

4. Measurement (for Digital Refractometer): Close the prism cover. The instrument will

automatically detect the sample, perform the measurement, and display the temperature-

corrected refractive index.

5. Data Recording: Record the refractive index to four decimal places along with the

measurement temperature (e.g., n²⁰/D = 1.XXXX, where 20 is the temperature in Celsius

and D refers to the sodium D-line).

Workflow for Refractive Index Measurement
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Caption: Experimental workflow for determining the refractive index of 1,2-Nonanediol.
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Part 3: Experimental Determination of Density
Principle and Significance
Density (ρ) is defined as the mass of a substance per unit volume.[8] It is a fundamental

physical property used to convert mass to volume, which is essential for dosing in formulations

and for commercial transactions.[8][9] In drug development, density measurements help

ensure the uniformity of liquid mixtures and can be used in conjunction with other properties,

like viscosity, to characterize a material fully.

Authoritative Methodology: ASTM D4052
A highly precise and widely accepted method for determining the density of liquids is described

in ASTM D4052.[9][10] This method utilizes a digital density meter based on the oscillating U-

tube principle.[8][9][11]

Experimental Protocol
Apparatus:

Digital Density Meter: An instrument with an oscillating U-tube and a system for precise

temperature control.

Syringes or an automated sample injection system.

Causality Behind the Method: The core of the instrument is a U-shaped borosilicate glass

tube that is electronically excited to oscillate at its natural frequency. When a sample is

introduced into the tube, the total mass of the tube changes, which in turn alters its

oscillation frequency. The instrument measures this change in frequency and, using

calibration data, calculates the precise density of the sample.[11][12]

Calibration:

The instrument must be calibrated using two reference standards: typically, dry air and

ultrapure, degassed water.

The calibration should be performed at the intended measurement temperature. The

instrument stores the calibration constants for subsequent calculations.
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Procedure:

1. Temperature Equilibration: Set the measurement temperature on the density meter (e.g.,

20 °C) and allow the instrument to stabilize.

2. Sample Introduction: Draw the 1,2-Nonanediol sample into a clean, dry syringe, taking

care to avoid introducing air bubbles. Air bubbles are a significant source of error as they

will lead to an erroneously low density reading.

3. Injection: Slowly and steadily inject the sample into the oscillating U-tube until it is

completely filled. Automated samplers can also be used to improve reproducibility.[10]

4. Measurement: The instrument will monitor the oscillation period until it is stable, indicating

thermal equilibrium has been reached. The density is then automatically calculated and

displayed.

5. Cleaning: After measurement, thoroughly flush the U-tube with appropriate solvents (e.g.,

ethanol followed by acetone) and dry it with a stream of air to prepare for the next sample.

Workflow for Density Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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